Cas no 68640-95-9 (1H-Indole-3-carboxaldehyde,1-acetyl-2-chloro-)

1H-Indole-3-carboxaldehyde,1-acetyl-2-chloro- structure
68640-95-9 structure
Product Name:1H-Indole-3-carboxaldehyde,1-acetyl-2-chloro-
CAS No:68640-95-9
MF:C11H8ClNO2
MW:221.639721870422
CID:527288
PubChem ID:323730
Update Time:2025-04-19

1H-Indole-3-carboxaldehyde,1-acetyl-2-chloro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxaldehyde,1-acetyl-2-chloro-
    • 1-acetyl-2-chloroindole-3-carbaldehyde
    • 1-Acetyl-2-chlor-3-formylindol
    • 1-acetyl-2-chloro-1H-indol-3-carbaldehyde
    • 1-acetyl-2-chloro-1H-indole-3-carbaldehyde
    • 1-acetyl-2-chloro-indole-3-carbaldehyde
    • AC1L899B
    • NSC286439
    • NSC-286439
    • 68640-95-9
    • DTXSID50314604
    • Inchi: 1S/C11H8ClNO2/c1-7(15)13-10-5-3-2-4-8(10)9(6-14)11(13)12/h2-6H,1H3
    • InChI Key: LYYTZWIEMGMEEA-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=O)C2C=CC=CC=2N1C(C)=O

Computed Properties

  • Exact Mass: 221.02444
  • Monoisotopic Mass: 221.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 39.1Ų

Experimental Properties

  • Density: 1.33
  • Boiling Point: 362.2°Cat760mmHg
  • Flash Point: 172.9°C
  • Refractive Index: 1.616
  • PSA: 39.07
  • LogP: 2.76730
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